Cas no 1804895-76-8 (Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate
• CAS No: 1804895-76-8
• MF: C₁₁H₇F₃N₂O₄
• MW: 288.179493188858
• CID: 4959084
• Update Time: 2025-06-13

Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7F3N2O4/c1-2-20-10(17)9-6(5-15)3-7(16(18)19)4-8(9)11(12,13)14/h3-4H,2H2,1H3
• InChI Key： VURQTYLXMCESQP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1C(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate (CAS No. 1804895-76-8)

Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate (CAS No. 1804895-76-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a cyano group, a nitro group, and a trifluoromethyl group, exhibits remarkable properties that make it a valuable intermediate in synthetic chemistry. Its versatility and potential applications have made it a subject of interest for researchers and industry professionals alike.

The compound's ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in various chemical reactions. The presence of the nitro group and trifluoromethyl group contributes to its electron-withdrawing characteristics, which are crucial in the design of advanced materials and bioactive molecules. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and development. The cyano group further expands its reactivity profile, enabling diverse transformations under mild conditions.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate has surged due to their unique physicochemical properties. Fluorinated molecules are known for their stability, lipophilicity, and ability to modulate biological activity, making them indispensable in modern medicinal chemistry. This compound aligns with the growing trend of incorporating trifluoromethyl groups into drug candidates to improve their metabolic stability and binding affinity. Such advancements are particularly relevant in the development of therapeutics for chronic diseases and infectious ailments.

From an environmental perspective, the synthesis and application of Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate are being optimized to adhere to green chemistry principles. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste and reduce energy consumption. This aligns with the global push toward sustainable chemical practices, a topic frequently searched by professionals in the field. The compound's potential role in eco-friendly agrochemicals is also under exploration, addressing the need for safer pest control solutions.

The analytical characterization of Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value industries. The availability of high-quality analytical data has facilitated its adoption in academic and industrial research, as evidenced by its inclusion in numerous synthetic pathways and patent applications.

In summary, Ethyl 2-cyano-4-nitro-6-(trifluoromethyl)benzoate (CAS No. 1804895-76-8) represents a cutting-edge chemical entity with broad applicability across multiple disciplines. Its structural features, combined with the rising demand for fluorinated building blocks, position it as a key player in the future of synthetic chemistry. As research continues to uncover its potential, this compound is poised to contribute significantly to innovations in healthcare, agriculture, and materials science.